Cas no 175422-04-5 (2,6-Dibromo-4-nitropyridine)

2,6-Dibromo-4-nitropyridine structure
2,6-Dibromo-4-nitropyridine structure
Product name:2,6-Dibromo-4-nitropyridine
CAS No:175422-04-5
MF:C5H2N2O2Br2
MW:281.88958
MDL:MFCD07369947
CID:112044
PubChem ID:16038748

2,6-Dibromo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4-nitropyridine
    • 2,6-dibromo-4-nitro-pyridine
    • Pyridine, 2,6-dibromo-4-nitro-
    • 2,6-DIBROMO-4-NITRO-PYRIDINE2
    • 2,6-Dibromo-4-nitropyridine≥ 98% (HPLC)
    • C5H2Br2N2O2
    • MFCD07369947
    • EN300-316073
    • FT-0647388
    • SCHEMBL220662
    • A3895
    • AC-30985
    • doi:10.14272/XIPATZUHJFQGQC-UHFFFAOYSA-N.1
    • 175422-04-5
    • DS-11711
    • 4-nitro-2,6-dibromopyridine
    • W-206225
    • AM20070083
    • AKOS015833739
    • CS-B0696
    • XIPATZUHJFQGQC-UHFFFAOYSA-N
    • SY028728
    • PB41264
    • DTXSID70581316
    • DB-327365
    • MDL: MFCD07369947
    • Inchi: InChI=1S/C5H2Br2N2O2/c6-4-1-3(9(10)11)2-5(7)8-4/h1-2H
    • InChI Key: XIPATZUHJFQGQC-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CC(=C1)[N+](=O)[O-])Br

Computed Properties

  • Exact Mass: 279.84800
  • Monoisotopic Mass: 279.848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7A^2
  • Surface Charge: 0
  • XLogP3: 2.7
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 2.221
  • Melting Point: No data available
  • Boiling Point: 330°Cat760mmHg
  • Flash Point: 153.4°C
  • Refractive Index: 1.65
  • PSA: 58.71000
  • LogP: 3.03800

2,6-Dibromo-4-nitropyridine Security Information

2,6-Dibromo-4-nitropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dibromo-4-nitropyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D426048-250mg
2,6-Dibromo-4-nitropyridine
175422-04-5
250mg
$75.00 2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123725-10G
2,6-dibromo-4-nitropyridine
175422-04-5 97%
10g
¥ 541.00 2023-04-14
Enamine
EN300-316073-100.0g
2,6-dibromo-4-nitropyridine
175422-04-5 95.0%
100.0g
$1060.0 2025-03-19
Enamine
EN300-316073-25.0g
2,6-dibromo-4-nitropyridine
175422-04-5 95.0%
25.0g
$366.0 2025-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1057960-10g
2,6-Dibromo-4-nitropyridine
175422-04-5 98%
10g
¥869 2023-04-15
eNovation Chemicals LLC
D548884-5g
2,6-DibroMo-4-nitropyridine
175422-04-5 97%
5g
$365 2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1057960-5g
2,6-Dibromo-4-nitropyridine
175422-04-5 98%
5g
¥470 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1057960-1g
2,6-Dibromo-4-nitropyridine
175422-04-5 98%
1g
¥132 2023-04-15
ChemScence
CS-B0696-10g
2,6-dibromo-4-nitropyridine
175422-04-5 99.58%
10g
$138.0 2022-04-27
ChemScence
CS-B0696-25g
2,6-dibromo-4-nitropyridine
175422-04-5 99.58%
25g
$290.0 2022-04-27

2,6-Dibromo-4-nitropyridine Production Method

Synthetic Circuit 1

Reaction Conditions
1.1R:F3CCO2H, R:H2O2, rt; overnight, reflux
1.2R:H2O
1.3R:NaHCO3, S:H2O, neutralized
2.1R:H2SO4, R:HNO3, 0°C; overnight, 90°C
Reference
A strong hydride donating, acid stable and reusable 1,4-dihydropyridine for selective aldimine and aldehyde reductions
By Hirao, Yasukazu et al, Organic & Biomolecular Chemistry, 1671, 20(8), 1671-1679

Synthetic Circuit 2

Reaction Conditions
1.1R:F3CCO2H, R:H2O2, S:H2O, overnight, reflux
1.2R:H2O
2.1R:H2SO4, R:HNO3, 0°C; 5 h, 90°C
Reference
Interaction of the dihydropyridine/pyridinium redox pair fixed into a V-shaped conformation
By Hirao, Yasukazu et al, Heterocycles, 1345, 98(10), 1345-1353

2,6-Dibromo-4-nitropyridine Raw materials

2,6-Dibromo-4-nitropyridine Preparation Products

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